Cas no 2137626-01-6 (1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl-)

• Product Name: 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl-
• CAS No: 2137626-01-6
• MF: C₁₁H₂₁F₅N₂
• MW: 276.289860486984
• CID: 5259140
• Update Time: 2025-11-07

1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl- Chemical and Physical Properties

Names and Identifiers

• (1-amino-3,3,4,4,4-pentafluorobutan-2-yl)(methyl)(4-methylpentan-2-yl)amine
• 3,3,4,4,4-pentafluoro-2-N-methyl-2-N-(4-methylpentan-2-yl)butane-1,2-diamine
• 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl-

• Inchi： 1S/C11H21F5N2/c1-7(2)5-8(3)18(4)9(6-17)10(12,13)11(14,15)16/h7-9H,5-6,17H2,1-4H3
• InChI Key： LBSVZHORJGALRD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CN)N(C)C(C)CC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3

Additional information on 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl-

1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl-

The compound 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl is a highly specialized chemical entity with significant potential in various biomedical applications. This compound belongs to the category of diamines, which are known for their versatile reactivity and wide range of uses in pharmaceuticals, biotechnology, and materials science.

Recent studies have highlighted the importance of diamine-based compounds in drug discovery, particularly in the development of metal complexes and catalysts. The presence of fluorinated groups in this compound makes it particularly interesting due to their ability to enhance stability and bioavailability in challenging biological environments.

One of the key features of 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl is its unique structure. The combination of 1,2-diamine backbone with pentafluorinated substituents creates a molecule that balances hydrophilicity and lipophilicity, making it suitable for diverse applications. This structural duality allows the compound to interact effectively with both polar and non-polar environments, a property highly valued in drug delivery systems.

Research published in biomedical journals has demonstrated that such compounds can serve as excellent ligands in the synthesis of metal-organic frameworks (MOFs) and coordination complexes. These materials are of great interest due to their potential applications in gas storage, catalysis, and even biomedical imaging. The fluorinated groups in this compound further enhance its stability under harsh conditions, making it a valuable component in these advanced materials.

Another area where 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl has shown promise is in the field of cancer therapy. Preclinical studies have indicated that this compound can act as a chelating agent for radiometals, which are used in targeted radiotherapy and imaging. The ability of the compound to form stable complexes with such metals makes it a potential candidate for the development of next-generation radiopharmaceuticals.

Moreover, the dimethylbutyl substituent in the molecule adds another layer of complexity to its pharmacokinetics. This group has been shown to influence the compound's solubility and metabolic stability, which are critical factors in determining its bioavailability. Studies have suggested that such modifications can lead to improved drug-like properties, making this compound a promising starting point for further optimization.

Recent advancements in fluorine chemistry have also emphasized the role of fluorinated compounds in enhancing the performance of biomedical materials. The pentafluoro group in this compound not only contributes to its chemical stability but also plays a significant role in modulating its interactions with biological systems. This makes it a valuable tool in the development of fluorinated polymers and surfactants for medical applications.

Finally, the combination of diamine functionality and fluorinated substituents positions this compound at the forefront of modern drug design. Its unique properties make it suitable for a wide range of applications, from drug delivery systems to biomedical imaging agents. As research in these fields continues to evolve, compounds like 1,2-Butanediamine, N2-(1,3-dimethylbutyl)-3,3,4,4,4-pentafluoro-N2-methyl are expected to play a pivotal role in unlocking new therapeutic possibilities.